Cas no 62732-40-5 (1-azabicyclo[2.2.2]oct-3-yl(cyclohexyl)methanol hydrochloride)

1-azabicyclo[2.2.2]oct-3-yl(cyclohexyl)methanol hydrochloride structure
62732-40-5 structure
Product Name:1-azabicyclo[2.2.2]oct-3-yl(cyclohexyl)methanol hydrochloride
CAS No:62732-40-5
MF:C14H26ClNO
MW:259.815343379974
CID:1641670
PubChem ID:3046822
Update Time:2025-04-21

1-azabicyclo[2.2.2]oct-3-yl(cyclohexyl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-azabicyclo[2.2.2]oct-3-yl(cyclohexyl)methanol hydrochloride
    • 1-azabicyclo[2.2.2]octan-3-yl(cyclohexyl)methanol,hydrochloride
    • 62732-40-5
    • Carbinol, 3-quinuclidylcyclohexyl-, hydrochloride
    • 3-Quinuclidinemethanol, alpha-cyclohexyl-, hydrochloride
    • 1-Azabicyclo(2.2.2)octane-3-methanol, alpha-cyclohexyl-, hydrochloride
    • (1-Azabicyclo[2.2.2]octan-3-yl)(cyclohexyl)methanol--hydrogen chloride (1/1)
    • DTXSID50978366
    • Inchi: 1S/C14H25NO.ClH/c16-14(12-4-2-1-3-5-12)13-10-15-8-6-11(13)7-9-15;/h11-14,16H,1-10H2;1H
    • InChI Key: VWSXGJPLMLRMEW-UHFFFAOYSA-N
    • SMILES: Cl.OC(C1CCCCC1)C1CN2CCC1CC2

Computed Properties

  • Exact Mass: 259.17048
  • Monoisotopic Mass: 259.170292
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.5

Experimental Properties

  • Boiling Point: 318.7°C at 760 mmHg
  • Flash Point: 135.4°C
  • PSA: 23.47
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